Cas no 2034228-35-6 (N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 2034228-35-6
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 6556991
• PubChem ID: 122162860
• Update Time: 2025-10-29

N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• F6573-4869
• 2034228-35-6
• AKOS032469636
• N-[(5-cyclopropylpyridin-3-yl)methyl]-2-(6-oxopyridazin-1-yl)acetamide

• Inchi： 1S/C15H16N4O2/c20-14(10-19-15(21)2-1-5-18-19)17-8-11-6-13(9-16-7-11)12-3-4-12/h1-2,5-7,9,12H,3-4,8,10H2,(H,17,20)
• InChI Key： LNISNDMUNNXNRV-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)NCC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 2034228-35-6)

N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034228-35-6, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a pyridine ring, a cyclopropyl group, and a pyridazine moiety, which are known to contribute to its pharmacological properties.

The presence of the 5-cyclopropylpyridin-3-yl moiety in the molecular framework suggests that this compound may exhibit enhanced binding affinity and selectivity towards specific biological targets. The cyclopropyl group, in particular, is often employed in medicinal chemistry to improve metabolic stability and binding interactions. Additionally, the 2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide segment introduces a heterocyclic system that is frequently associated with bioactivity in pharmaceutical compounds. This segment is known to participate in various biochemical pathways and may contribute to the compound's therapeutic potential.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immunomodulation pathways. The structural features of N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide align well with this trend, as both the pyridine and pyridazine rings are commonly found in molecules with anti-inflammatory properties. Furthermore, the acetamide functional group is known to enhance solubility and bioavailability, making this compound a potentially viable candidate for oral administration.

Current research in the field of immunology has highlighted the importance of modulating immune responses through small molecule inhibitors. The compound's molecular design suggests that it may interact with key enzymes and receptors involved in inflammatory processes. For instance, the pyridazine ring is known to be a privileged scaffold in drug discovery, particularly for compounds targeting cytokine pathways. Preliminary studies have indicated that derivatives of pyridazine have shown promise in reducing pro-inflammatory cytokine production, which could make N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide a valuable asset in therapeutic development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic techniques to achieve regioselectivity and minimize side reactions. Similarly, the incorporation of the pyridazine ring requires precise control over reaction conditions to prevent unwanted byproducts. Advances in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently, which bodes well for the future development of this compound.

In addition to its potential therapeutic applications, N-(5-cyclopropylpyridin-3-yl)methyl-2-(6-oxo-1,6-dihydropyridazin1-yl)acetamide (CAS No. 2034228-35-6) may also serve as a valuable tool for mechanistic studies in pharmacology. By investigating its interactions with biological targets, researchers can gain insights into the underlying mechanisms of inflammation and immunomodulation. This information could pave the way for the development of more targeted and effective therapies.

The pharmacokinetic properties of this compound are also an area of interest. Studies have shown that molecules with similar structural features often exhibit good oral bioavailability and metabolic stability. The presence of the acetamide group is particularly beneficial in this regard, as it can enhance solubility while minimizing degradation by metabolic enzymes. Furthermore, the cyclopropyl group may contribute to reduced clearance rates by interfering with enzymatic pathways such as cytochrome P450-mediated metabolism.

Ethical considerations are paramount in pharmaceutical research, and N-(5-cyclopropylpyridin3-ymethyl)-2(6-oxo-1,6-dihydropyriadzina1,-y)l)acetamide (CAS No.2034228- 35- 65))) embodies these principles through its development as a potential therapeutic agent rather than being associated with any harmful or restricted applications. Its exploration within legitimate scientific frameworks underscores its importance as a tool for advancing medical science.

In conclusion, N-(5-cyclopropylpyridin^{3>)-methyl->)-methyl- (2(66(66 (66 (66 (66 (66 (66 (66 (66 (66}